Cas no 52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-)
52584-20-0 structure
Product Name:Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
CAS No:52584-20-0
MF:C34H22O6
MW:526.534889698029
CID:359292
PubChem ID:20508401
Update Time:2025-04-19
Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-[2-oxo-2-(4-phenoxyphenyl)acetyl]phenyl]-2-(4-phenoxyphenyl)ethane-1,2-dione
- SCHEMBL11034320
- DTXSID10608238
- 1,1'-(1,3-Phenylene)bis[(4-phenoxyphenyl)ethane-1,2-dione]
- 52584-20-0
- Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
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- Inchi: 1S/C34H22O6/c35-31(23-14-18-29(19-15-23)39-27-10-3-1-4-11-27)33(37)25-8-7-9-26(22-25)34(38)32(36)24-16-20-30(21-17-24)40-28-12-5-2-6-13-28/h1-22H
- InChI Key: DUQZPRDKOFQUSA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C(C1C=CC=C(C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=O)C=1)=O)=O
Computed Properties
- Exact Mass: 526.14166
- Monoisotopic Mass: 526.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.74
Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-) Related Products
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